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Compound of Interest

Compound Name: Pyridine-3-azo-p-dimethylaniline

Cat. No.: B085561 Get Quote

In-Depth Technical Guide: Pyridine-3-azo-p-
dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

Core Compound Details
Chemical Name: Pyridine-3-azo-p-dimethylaniline CAS Number: 156-25-2 Molecular

Formula: C₁₃H₁₄N₄ Molecular Weight: 226.28 g/mol Synonyms: 3-((4-

(Dimethylamino)phenyl)azo)pyridine, N,N-dimethyl-4-(pyridin-3-ylazo)aniline

Molecular Structure
Caption: Molecular structure of Pyridine-3-azo-p-dimethylaniline.

Physicochemical and Biological Data
Limited quantitative data is available for Pyridine-3-azo-p-dimethylaniline. The following table

summarizes the available information. For comparison, data for the isomeric Pyridine-2-azo-p-

dimethylaniline is also provided where available.
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Property
Pyridine-3-azo-p-
dimethylaniline

Pyridine-2-azo-p-
dimethylaniline

CAS Number 156-25-2 13103-75-8[1]

Molecular Formula C₁₃H₁₄N₄ C₁₃H₁₄N₄[1]

Molecular Weight 226.28 226.28[1]

Appearance Not Reported
Orange to Amber to Dark red

powder to crystal[1][2]

Melting Point Not Reported 110.0 to 114.0 °C[2]

Purity Not Reported >98.0% (T)(HPLC)[1][2]

Carcinogenic Activity

Tested, found to be less active

than other analogs in one

study.

Not explicitly reported, but

related compounds have been

studied for carcinogenicity.

Experimental Protocols
Synthesis of Pyridine-3-azo-p-dimethylaniline
The synthesis of Pyridine-3-azo-p-dimethylaniline is achieved through the diazotization of 3-

aminopyridine followed by an azo coupling reaction with N,N-dimethylaniline.[3] While a

detailed experimental protocol for this specific isomer is not extensively documented in the

original literature, a general procedure can be outlined based on standard methods for azo dye

synthesis.

Reaction Scheme:

Diazotization of 3-Aminopyridine: 3-Aminopyridine is treated with a source of nitrous acid,

typically generated in situ from sodium nitrite and a strong acid (e.g., hydrochloric acid), at

low temperatures (0-5 °C) to form the corresponding diazonium salt.

Azo Coupling: The resulting diazonium salt solution is then added to a solution of N,N-

dimethylaniline, which acts as the coupling component. The coupling reaction is typically

carried out in a weakly acidic to neutral medium.
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Illustrative Experimental Workflow:

Dissolve 3-Aminopyridine in HCl(aq)

Cool to 0-5 °C in an ice bath

Slowly add NaNO2(aq) solution

Stir for 30-60 min to form diazonium salt

Slowly add diazonium salt solution to dimethylaniline solution

Prepare a solution of N,N-dimethylaniline

Maintain low temperature and stir

Adjust pH to weakly acidic/neutral

Isolate the precipitate (Pyridine-3-azo-p-dimethylaniline)

Purify by recrystallization

Click to download full resolution via product page
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Caption: General workflow for the synthesis of Pyridine-3-azo-p-dimethylaniline.

Biological Activity and Signaling Pathways
The biological activity of Pyridine-3-azo-p-dimethylaniline has not been extensively studied.

Early research into the carcinogenic potential of heterocyclic analogs of p-

dimethylaminoazobenzene included the testing of related compounds. Specifically, a study on

the effects of methyl groups in the pyridine ring of such analogs was conducted.[4] However,

detailed results for Pyridine-3-azo-p-dimethylaniline itself are sparse. A related compound,

pyridine-1-oxide-3-azo-p-dimethylaniline, was found to be less active in inducing tumors in rats

compared to other analogs tested in the same study.

Due to the limited research on this specific compound, there is currently no information

available regarding its interaction with specific signaling pathways in biological systems.

Further investigation is required to elucidate any potential pharmacological or toxicological

mechanisms of action.

Logical Relationships in Synthesis
The synthesis of Pyridine-3-azo-p-dimethylaniline is a classic example of an electrophilic

aromatic substitution reaction, where the diazonium ion acts as the electrophile and the

electron-rich dimethylaniline is the nucleophile. The success of the reaction is dependent on

several key factors.
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Diazotization

Azo Coupling

Low Temperature (0-5 °C)
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Strong Acid (e.g., HCl) 3-Aminopyridine Sodium Nitrite

Product Formation

N,N-Dimethylaniline Weakly Acidic/Neutral pH

Click to download full resolution via product page

Caption: Key factors influencing the synthesis of Pyridine-3-azo-p-dimethylaniline.

In summary, while the existence and a general synthetic route for Pyridine-3-azo-p-
dimethylaniline are documented, there is a notable lack of in-depth experimental and

biological data in the publicly available literature. This presents an opportunity for further

research to characterize this compound more thoroughly and to explore its potential biological

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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